2-cyano-N-1-isoquinolinyl-3-(4-methoxyphenyl)acrylamide

• IUPAC Name: (E)-2-cyano-N-isoquinolin-1-yl-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H15N3O2/c1-25-17-8-6-14(7-9-17)12-16(13-21)20(24)23-19-18-5-3-2-4-15(18)10-11-22-19/h2-12H,1H3,(H,22,23,24)/b16-12+
• InChI Key: IRUBVAFCRSSXJS-FOWTUZBSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=NC=CC3=CC=CC=C32
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=NC=CC3=CC=CC=C32
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

2-cyano-N-1-isoquinolinyl-3-(4-methoxyphenyl)acrylamide, also known as IQ-1S, is a small molecule that has been shown to have potential as a research tool in the field of neuroscience. This compound has been found to modulate the activity of certain ion channels in the brain, which has led to interest in its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 2-cyano-N-1-isoquinolinyl-3-(4-methoxyphenyl)acrylamide involves its interaction with the TRPC3 ion channel. Specifically, this compound has been found to enhance the activity of this channel, leading to increased calcium influx into neurons. This increased calcium influx has been shown to have effects on neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects:
In addition to its effects on neuronal excitability and synaptic plasticity, this compound has been found to have other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory effects in certain cell types, and to modulate the activity of certain enzymes involved in lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyano-N-1-isoquinolinyl-3-(4-methoxyphenyl)acrylamide in lab experiments is its specificity for the TRPC3 ion channel. This specificity allows researchers to investigate the role of this channel in various processes without affecting other ion channels. However, one limitation of using this compound is its relatively low potency, which may require the use of higher concentrations in experiments.

Future Directions

There are several future directions for research involving 2-cyano-N-1-isoquinolinyl-3-(4-methoxyphenyl)acrylamide. One direction is to investigate its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease. Another direction is to further investigate its effects on other ion channels and enzymes, which may lead to the discovery of new targets for drug development. Additionally, the development of more potent analogs of this compound may improve its usefulness as a research tool.

Synthesis Methods

The synthesis of 2-cyano-N-1-isoquinolinyl-3-(4-methoxyphenyl)acrylamide has been described in the literature. The method involves the reaction of 4-methoxyphenylacetic acid with isatoic anhydride to form an intermediate, which is then reacted with acryloyl chloride to produce the final product. The yield of this compound using this method has been reported to be around 50%.

Scientific Research Applications

2-cyano-N-1-isoquinolinyl-3-(4-methoxyphenyl)acrylamide has been shown to have potential as a research tool in the field of neuroscience. Specifically, it has been found to modulate the activity of certain ion channels in the brain, including the TRPC3 channel. This modulation has been shown to have effects on neuronal excitability and synaptic plasticity, which are important processes in learning and memory.